Cas no 1361920-28-6 (2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile
• CAS No: 1361920-28-6
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932224
• Update Time: 2025-10-29

2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-8-4-6(2-3-13)15-7(5-14)9(8)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： ZKBOAEFGMZBQQR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC#N)N=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile

Professional Introduction to Compound with CAS No. 1361920-28-6 and Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile

The compound with the CAS number 1361920-28-6 and the product name 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of functional groups such as the aminomethyl, difluoromethyl, methoxy, and acetonitrile moieties contributes to its versatile reactivity and biological significance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological activities. Among these, pyridine derivatives have emerged as a crucial class of molecules due to their broad spectrum of biological effects. The compound in question, 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile, is no exception. Its molecular structure incorporates several key features that make it an attractive candidate for further investigation.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center that can participate in various chemical transformations, including condensation reactions, nucleophilic substitutions, and metal coordination. This versatility allows for the facile synthesis of more complex derivatives, which can be tailored to target specific biological pathways. Additionally, the difluoromethyl group at the 3-position is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

The methoxy group at the 4-position further contributes to the compound's pharmacological profile by influencing its electronic properties and solubility. This group can also serve as a site for further functionalization, enabling the creation of analogues with enhanced potency or selectivity. The presence of the acetonitrile moiety at the 6-position adds another layer of complexity, providing a site for hydrogen bonding interactions and influencing the compound's overall bioavailability.

Recent studies have highlighted the importance of pyridine derivatives in the development of new therapeutic agents. For instance, compounds with similar structural motifs have been investigated for their potential roles in treating neurological disorders, inflammatory diseases, and infectious diseases. The compound 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile is particularly noteworthy due to its ability to modulate key biological targets. Preliminary research suggests that it may interact with enzymes and receptors involved in pathways relevant to cancer progression and immune response.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the aminomethyl group, protection-deprotection strategies to handle reactive functional groups, and fluorination techniques to incorporate the difluoromethyl moiety. Advanced spectroscopic methods such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

In terms of applications, 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile holds promise as a building block for more complex drug candidates. Its unique structural features make it suitable for further derivatization, allowing medicinal chemists to explore new chemical space and identify molecules with improved pharmacokinetic properties. Additionally, its potential role in modulating biological pathways suggests that it may be useful in preclinical studies aimed at validating new therapeutic strategies.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The difluoromethyl group, in particular, has been shown to enhance drug efficacy by improving metabolic stability and binding interactions. This has led to numerous patents and clinical candidates featuring this moiety. The compound under discussion aligns with this trend by incorporating a difluoromethyl group into a structurally diverse scaffold, offering new opportunities for therapeutic intervention.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetonitrile will play an increasingly important role in pharmaceutical development. Their ability to interact with multiple targets and their potential for structural diversification make them valuable tools for medicinal chemists seeking to develop next-generation therapeutics. Future studies will likely focus on optimizing synthetic routes, evaluating pharmacological activity in vitro and in vivo, and exploring potential clinical applications.